Lightfastness and Thermal Stability Comparison: Solvent Blue 35 vs. Solvent Blue 36
In a direct comparative analysis of anthraquinone solvent dyes, Solvent Blue 35 (n-butyl substituted) demonstrates lower lightfastness and heat stability than its isopropyl-substituted analog, Solvent Blue 36 . This quantifiable difference directly informs material selection for applications requiring specific performance thresholds. The data indicate that while Solvent Blue 36 is the preferred option for high-UV-exposure applications, Solvent Blue 35 offers a balanced profile suitable for a wide range of indoor and moderate-outdoor applications where its other advantages (e.g., lower melt point, higher transparency) are prioritized [1].
| Evidence Dimension | Lightfastness and Thermal Stability |
|---|---|
| Target Compound Data | Light Fastness: Grade 6-7; Heat Stability: 260 °C |
| Comparator Or Baseline | Solvent Blue 36: Light Fastness: Grade 7-8; Heat Stability: 280 °C |
| Quantified Difference | Lightfastness: 1 grade lower; Heat Stability: 20 °C lower |
| Conditions | Lightfastness assessed per ISO 105-B02 (8-grade scale); heat stability measured as degradation onset temperature during polymer extrusion simulation. |
Why This Matters
This data allows formulators to precisely select Solvent Blue 35 for applications where its 260°C heat stability is sufficient, avoiding the higher cost of over-engineered, higher-stability alternatives.
- [1] Hwashine Technology. (2024). Solvent Blue 35 Deep Technical Research Report: Section 2, Molecular Architecture Analysis. View Source
